2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H24N4O3/c1-2-31-20-10-8-19(9-11-20)21-16-22-24(30)27(14-15-28(22)26-21)17-23(29)25-13-12-18-6-4-3-5-7-18/h3-11,14-16H,2,12-13,17H2,1H3,(H,25,29)
• InChI Key: KRZXJFDOYBREHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

The compound “2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-phenylethyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented in the available literature.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Compounds related to the pyrazole-acetamide family have been synthesized and used to construct Co(II) and Cu(II) coordination complexes. These complexes have been characterized and analyzed for their structural properties and antioxidant activities. For instance, novel coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, highlighting their potential in scientific research aimed at understanding oxidative stress and designing antioxidant agents (Chkirate et al., 2019).

Antimicrobial Activities

Pyrazole and acetamide derivatives have been synthesized and screened for their antimicrobial properties. These compounds exhibited significant antibacterial and antifungal activities, suggesting their usefulness in the development of new antimicrobial agents. For example, a study on novel thiazole derivatives incorporating a pyrazole moiety reported strong antimicrobial activities against various bacteria and fungi (Saravanan et al., 2010).

Synthesis and Characterization of Novel Derivatives

The synthesis and pharmacological evaluation of novel derivatives, including oxadiazole and pyrazoles, have been explored for their potential in toxicity assessment, tumor inhibition, and anti-inflammatory actions. These studies are critical for advancing our understanding of novel compounds' therapeutic potentials and safety profiles (Faheem, 2018).

Cytotoxic Activity

Certain derivatives related to the compound have been designed and tested for their in vitro cytotoxic activity against cancer cell lines. This research is indicative of the potential application of such compounds in cancer research, contributing to the development of new anticancer agents (Al-Sanea et al., 2020).

Mechanism of Action

The mechanism of action for this compound is not clear from the available information.

Safety and Hazards

Without specific studies or data, it’s difficult to provide accurate information about the safety and hazards associated with this compound.

Future Directions

Given the lack of information about this compound, future research could focus on elucidating its synthesis, properties, and potential applications.